Cas no 148081-72-5 (HTHQ)

• Product name: HTHQ
• CAS No: 148081-72-5
• MF: C₁₅H₂₄O₂
• MW: 236.3499
• MDL: MFCD00927896
• CID: 156815

HTHQ Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(hexyloxy)-2,3,6-trimethyl-
• 1-O-Hexyl-2,3,5-trimethylhydroquinone
• 1-O-n-hexyl-2,3,5-trimethylhydroquinone
• 3-Hydroxy-6-hexyloxy-1.2.4-trimethyl-benzol
• 4-Hexyloxy-2,3,6-trimethyl-phenol
• DSSTox_CID_697
• HTHQ
• HTHQ-2,3,5
• HX-1171
• 4-Hexyloxy-2,3,6-triMethylphenol
• 4-(Hexyloxy)-2,3,6-triMethyl-phenol
• 4-(Hexyloxy)-2,3,6-trimethylphenol
• HX 1171
• Phenol, 4-(hexyloxy)-2,3,6-trimethyl-
• 70BK60I8RP
• C15H24O2
• 4-hexoxy-2,3,6-trimethylphenol
• DSSTox_RID_75742
• DSSTox_GSID_20697
• BCP19301
• Tox21_301245
• DB1216

• MDL： MFCD00927896
• Inchi： 1S/C15H24O2/c1-5-6-7-8-9-17-14-10-11(2)15(16)13(4)12(14)3/h10,16H,5-9H2,1-4H3
• InChI Key： ATMNQRRJNBCQJO-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=1C([H])([H])[H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 238.19300
• Monoisotopic Mass: 236.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.971
• Melting Point: 72.5-73°C
• Boiling Point: 357.8°Cat760mmHg
• Flash Point: 154.4°C
• Refractive Index: 1.507
• PSA: 29.46000
• LogP: 3.60910

HTHQ Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols